molecular formula C14H17NO3 B8572769 Ethyl 2-oxo-1-phenylpiperidine-4-carboxylate

Ethyl 2-oxo-1-phenylpiperidine-4-carboxylate

Cat. No.: B8572769
M. Wt: 247.29 g/mol
InChI Key: BSRNXENONJNMHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-oxo-1-phenylpiperidine-4-carboxylate is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H17NO3

Molecular Weight

247.29 g/mol

IUPAC Name

ethyl 2-oxo-1-phenylpiperidine-4-carboxylate

InChI

InChI=1S/C14H17NO3/c1-2-18-14(17)11-8-9-15(13(16)10-11)12-6-4-3-5-7-12/h3-7,11H,2,8-10H2,1H3

InChI Key

BSRNXENONJNMHP-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1CCN(C(=O)C1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 2-oxopiperidine-4-carboxylate (0.50 g, 2.9 mmol), iodobenzene (0.77 g, 3.8 mmol, 1.3 equiv), copper(I) iodide (56 mg, 0.29 mmol, 0.1 equiv), 4,7-bis(methoxy)-1,10-phenanthroline (70 mg, 0109 mmol, 0.1 equiv) and potassium carbonate (0.40 g, 3.8 mmol, 1 equiv) were combined in dimethylsulfoxide (10 mL) and placed into a preheated oil bath at 100° C. for 120 hours. The mixture was cooled to ambient temperature, diluted with ethyl acetate (50 mL) and washed with water (2×25 mL) and once with brine (25 mL). The organic extract was dried with sodium sulfate, filtered and concentrated in vacuo, providing the titled compound.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.77 g
Type
reactant
Reaction Step Two
Quantity
70 mg
Type
reactant
Reaction Step Three
Quantity
0.4 g
Type
reactant
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Five
Quantity
50 mL
Type
solvent
Reaction Step Six
Name
copper(I) iodide
Quantity
56 mg
Type
catalyst
Reaction Step Seven

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